Cas no 2229444-00-0 (3-(3-methyl-2-nitrophenyl)azetidin-3-ol)

• Product Name: 3-(3-methyl-2-nitrophenyl)azetidin-3-ol
• CAS No: 2229444-00-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6300776
• PubChem ID: 165757336
• Update Time: 2025-08-05

3-(3-methyl-2-nitrophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-2-nitrophenyl)azetidin-3-ol
• EN300-1800474
• 2229444-00-0

• Inchi： 1S/C10H12N2O3/c1-7-3-2-4-8(9(7)12(14)15)10(13)5-11-6-10/h2-4,11,13H,5-6H2,1H3
• InChI Key： FWDDYIOBDDWVCJ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C)C=2[N+](=O)[O-])CNC1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(3-methyl-2-nitrophenyl)azetidin-3-ol

Comprehensive Overview of 3-(3-methyl-2-nitrophenyl)azetidin-3-ol (CAS No. 2229444-00-0): Properties, Applications, and Industry Insights

The compound 3-(3-methyl-2-nitrophenyl)azetidin-3-ol (CAS No. 2229444-00-0) is a specialized azetidine derivative with a unique structural framework combining a nitrophenyl moiety and a hydroxyl-functionalized azetidine ring. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both nitro and hydroxyl groups offers versatile reactivity, enabling its use in structure-activity relationship (SAR) studies and targeted synthesis.

In recent years, the demand for nitrogen-containing heterocycles like azetidines has surged, driven by their prominence in drug discovery. A 2023 market analysis highlighted a 12% annual growth in the fine chemicals sector for such building blocks. The 3-methyl-2-nitrophenyl segment in this compound particularly aligns with trends in fragment-based drug design, where researchers frequently search for "nitroaromatic scaffolds for medicinal chemistry" or "azetidine synthesis optimization" – key phrases reflecting current industry priorities.

Synthetic routes to 3-(3-methyl-2-nitrophenyl)azetidin-3-ol typically involve ring-closing strategies of appropriately substituted precursors. Advanced techniques such as flow chemistry and catalytic asymmetric synthesis have been explored to improve the enantiomeric purity of this chiral compound, addressing a common challenge noted in patent literature. The compound's logP value (predicted at 1.8) and hydrogen bond donor/acceptor count make it particularly interesting for researchers investigating blood-brain barrier permeability in CNS drug development.

Environmental and regulatory considerations have shaped recent applications of 2229444-00-0. With increasing focus on green chemistry principles, modifications to traditional synthesis methods have emerged, including biocatalytic approaches and solvent-free conditions. These developments respond to frequent queries like "sustainable synthesis of nitrophenyl compounds" and "eco-friendly heterocycle production" observed in scientific database search trends.

The crystalline form of 3-(3-methyl-2-nitrophenyl)azetidin-3-ol exhibits characteristic melting point between 98-102°C and demonstrates stability under standard storage conditions, as confirmed by accelerated stability studies. Analytical characterization typically employs HPLC-MS (retention time ~6.2 minutes in reverse-phase methods) and multinuclear NMR spectroscopy, with the azetidine proton resonating distinctly at δ 4.3-4.7 ppm in DMSO-d6.

Emerging applications explore its potential as a photoaffinity labeling agent due to the nitro group's photoreactivity, with recent studies investigating "nitroaromatic probes for target identification". The compound's molecular weight (208.21 g/mol) falls within the optimal range for fragment-based screening libraries, explaining its inclusion in several commercial drug discovery building block collections.

Safety assessments indicate that proper handling with PPE is recommended, though the compound doesn't exhibit extreme hazards under normal conditions. This safety profile contributes to its growing adoption compared to more reactive nitro compounds, addressing common laboratory safety concerns reflected in searches for "stable nitrophenyl derivatives".

Future research directions may explore the 3-(3-methyl-2-nitrophenyl)azetidin-3-ol scaffold in PROTAC design or as a covalent inhibitor warhead, areas showing exponential growth in publication activity. The compound's balanced lipophilicity and polar surface area (≈50 Ų) position it favorably for these cutting-edge applications in targeted protein degradation strategies.